Cas no 501-60-0 (bis(4-Methylphenyl)diazene)

• Product Name: bis(4-Methylphenyl)diazene
• CAS No: 501-60-0
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• MDL: MFCD00048089
• CID: 373690
• Update Time: 2025-04-19

bis(4-Methylphenyl)diazene Chemical and Physical Properties

Names and Identifiers

• Diazene,1,2-bis(4-methylphenyl)-
• 4,4'-Dimethylazobenzene
• bis(4-methylphenyl)diazene
• 1,2-Bis(4-methylphenyl)diazene
• 4,4'-Azobis(methylbenzene)
• 4,4'-azotoluene
• 1,2-di-p-tolyldiazene
• Diazene, bis(4-methylphenyl)-
• Diazene, bis(4-methylphenyl)-, (1E)-
• p,p'-Azotoluene (8CI)
• p-Azotoluol
• p,p'-Azotoluene
• (E)-bis-p-tolyl-diazene
• (Z)-1,2-di-p-tolyldiazene
• (E)-1,2-di-p-tolyldiazene
• (E)-4,4'-Dimethylazobenzene
• (Z)-4,4'-Dimethylazobenzene
• (E)-bis(4-methylphenyl)diazene
• WNVWWDKUMKBZQV-FOCLMDBBSA-N
• BIS(4-METH
• bis(4-Methylphenyl)diazene

• MDL： MFCD00048089
• Inchi： 1S/C14H14N2/c1-11-3-7-13(8-4-11)15-16-14-9-5-12(2)6-10-14/h3-10H,1-2H3/b16-15+
• InChI Key： WNVWWDKUMKBZQV-FOCLMDBBSA-N
• SMILES： N(/C1C=CC(C)=CC=1)=N\C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 210.11582
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 4.5
• Topological Polar Surface Area: 24.7

Experimental Properties

• Boiling Point: 331°C at 760 mmHg
• PSA: 24.72
• LogP: 4.71880

bis(4-Methylphenyl)diazene Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes